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Compound of Interest

Compound Name: 4'-Hydroxydiclofenac

Cat. No.: B1664172

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the
4'-Hydroxydiclofenac analytical standard, a critical component in pharmaceutical research
and development. Furthermore, it offers detailed experimental protocols for its quantification in
biological matrices and visual representations of its metabolic pathway and analytical
workflows. 4'-Hydroxydiclofenac is the primary and most abundant metabolite of diclofenac, a
widely prescribed non-steroidal anti-inflammatory drug (NSAID).[1][2] Its analysis is paramount
in pharmacokinetic studies, drug metabolism research, and both clinical and forensic
toxicology.[1]

Commercial Availability and Specifications

4'-Hydroxydiclofenac analytical standard is readily available from several reputable chemical
suppliers. The standard is typically supplied as a neat solid, and its quality and purity are
crucial for accurate and reproducible analytical results. Below is a summary of the key
specifications from various vendors.
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LGC C14H11CI2NO
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Standards 3
C14H11CI2NO
Abcam 64118-84-9 312.1 >97% -20°C

3

Metabolic Pathway of Diclofenac to 4'-
Hydroxydiclofenac

Diclofenac undergoes extensive hepatic metabolism, with the formation of 4'-

Hydroxydiclofenac being the principal metabolic route.[3] This hydroxylation reaction is

almost exclusively catalyzed by the cytochrome P450 enzyme, CYP2C9.[3][4][5]
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Understanding this pathway is crucial for predicting drug-drug interactions and explaining inter-
individual variability in patient responses to diclofenac.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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